Cas no 62584-73-0 (Benzonitrile, 4-[3-(4-methoxyphenyl)-3-oxopropyl]-)

• Product Name: Benzonitrile, 4-[3-(4-methoxyphenyl)-3-oxopropyl]-
• CAS No: 62584-73-0
• MF: C₁₇H₁₅NO₂
• MW: 265.306504487991
• CID: 439132
• PubChem ID: 12340093
• Update Time: 2025-04-19

Benzonitrile, 4-[3-(4-methoxyphenyl)-3-oxopropyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[3-(4-methoxyphenyl)-3-oxopropyl]-
• 4-[3-(4-methoxyphenyl)-3-oxopropyl]benzonitrile
• 62584-73-0
• DTXSID00491858

• Inchi： 1S/C17H15NO2/c1-20-16-9-7-15(8-10-16)17(19)11-6-13-2-4-14(12-18)5-3-13/h2-5,7-10H,6,11H2,1H3
• InChI Key： GTJCMUUHMYRJGM-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)OC)CCC1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 265.11035
• Monoisotopic Mass: 265.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.09